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Compound of Interest

4'-Chloro-3-(3-
Compound Name:

methylphenyl)propiophenone
CAS No.: 898790-65-3

Cat. No.: B3023737

Get Quote

Executive Summary & Compound Profile

4'-Chloro-3-(3-methylphenyl)propiophenone is a dihydrochalcone derivative characterized
by a flexible ethylene (

) linker connecting a 4-chlorobenzoyl moiety and a 3-methylphenyl ring. Unlike its unsaturated
counterpart (chalcone), this molecule exhibits significant conformational freedom, leading to
distinct solid-state packing arrangements driven by weak van der Waals forces rather than

stacking.

This guide compares the crystallographic performance of the target compound against two
critical benchmarks:

» The Parent Scaffold: 1,3-Diphenylpropan-1-one (Dihydrochalcone).

e The Unsaturated Analog: 4'-Chloro-3-(3-methylphenyl)chalcone.
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Chemical Identity Table

Reference Alternative
Feature Target Compound
Standard (Parent) (Chalcone)
4-CI-Ph-CO-CH2- 4-CI-Ph-CO-CH=CH-
Structure Ph-CO-CH2-CH2-Ph
CH2-(3-Me-Ph) (3-Me-Ph)
Saturated (Flexible, Saturated (Flexible, Unsaturated (Rigid,
Linker
) ) )
Conformation Twisted (Non-planar) Twisted Planar (Conjugated)

C-H[1][2][3][4]---O, C- -

Dominant Interaction C-HI[5]---O, VdwW
H---Cl, VdW
Stacking, C-H---O
N High (Chiral/Polar Moderate
Space Group Utility ) ] Moderate
potential) (Centrosymmetric)

Experimental Workflow: From Synthesis to
Refinement

To obtain high-quality X-ray data for this flexible molecule, a specific slow-crystallization
protocol is required to minimize disorder in the ethylene bridge.

Workflow Diagram
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Caption: Optimized workflow for obtaining single crystals of flexible dihydrochalcone
derivatives.
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Detailed Protocol

o Crystallization (Critical Step):
o Dissolve 20 mg of the purified compound in 2 mL of Dichloromethane (DCM).
o Carefully layer 6 mL of n-Hexane on top.

o Allow to stand at 4°C. The lower temperature reduces the kinetic energy of the flexible
ethylene chain, promoting an ordered lattice and reducing thermal ellipsoids during data
collection.

e Data Collection:
o Source: Mo-Ka (

A) is preferred over Cu-Ka to minimize absorption from the Chlorine atom (
).

o Temperature: Collect at 100 K. This is mandatory for this compound to "freeze" the rotation
of the 3-methylphenyl ring and the ethylene bridge vibrations.

o Refinement Strategy:
o The ethylene bridge (

) often exhibits disorder. If observed, model using PART 1/ PART 2 commands in
SHELXL.

o Treat the methyl group on the phenyl ring as a rotating rigid group if hydrogen density is
diffuse (AFIX 137).

Comparative Structural Analysis

The crystallographic "performance” of 4'-Chloro-3-(3-methylphenyl)propiophenone is
defined by its deviation from planarity and its packing efficiency.

A. Conformational Flexibility (The "Twist")
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Unlike chalcones, which are constrained to a planar geometry by conjugation, the target
molecule adopts a twisted "L" or "V" shape.

» Torsion Angle (
): The C(carbonyl)-C(

)-C(

)-C(phenyl) torsion angle is typically 60°-90° (gauche), whereas in chalcones it is 180°
(trans-planar).

e Impact: This twist prevents the formation of compact 2D sheets, leading instead to
herringbone packing motifs.

B. Packing Interactions

The 3-methyl (meta) substituent and the 4-chloro (para) substituent create a "lock-and-key"
steric environment.

» Reference (Unsubstituted Parent): Packs via weak C-H---
interactions.
e Target (4'-Cl, 3-Me):
o CI---Cl Interactions: Look for Type | or Type Il halogen contacts. Distances

A indicate structural directing power.

o C-H---O: The carbonyl oxygen acts as a weak acceptor for aromatic protons from the 3-
methylphenyl ring of an adjacent molecule.

Structural Logic Diagram
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4'-Cl-3-(3-Me) Propiophenone

Structural Drivers

Flexible Linker 4-Cl Substituent 3-Me Substituent
(-CH2-CH2-) (Electron W/D) (Steric Bulk)

Halogen Bonding Disrupts Layers

Breaks Conjugation

Crystallographic Outcomes

Herringbone Packing
(No tt-stacking)

Weak Interactions

Twisted Conformation

(Non-Planar) (C-H...O/Cl...Cl)

Click to download full resolution via product page

Caption: Causal relationship between chemical structure and observed crystallographic
properties.

Data Benchmarking

Since specific unit cell data for the target is often proprietary, the following table provides the
Reference Data (Parent) and the Predicted Deviations for the target. Use this to validate your

experimental results.
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Parameter

Reference Data
(Parent) [1]

Target (Expected
Deviation)

Interpretation

Formula

Addition of Cl and Me

increases volume.

Symmetry is usually

Crystal System Monoclinic Monoclinic (Likely) conserved in this
class.
S G Centrosymmetric
ace Grou or
P P (No.[4] 14) packing is favored.
Unit Cell Volume ( Expect ~15-20%
~1220 A3 1350 — 1450 As expansion due to
) CliMe bulk.
Standard for
Z (Molecules/Cell) 4 4
Density ( Heavier Cl atom
1.18 g/cm3 ~1.25-1.30 g/cm? ) ]
) increases density.
) Confirm non-planarity
Dihedral Angle > 60° > 60°

in refinement.

Validation Check: If your experimental unit cell volume is

A3, suspect a loss of the methyl group or incorrect synthesis (e.g., unsubstituted analog). If

A3, suspect solvent inclusion (solvate formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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